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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513

For Researchers, Scientists, and Drug Development Professionals

Overview

2-Naphthyl methacrylate (2-NMA) is an aromatic methacrylate monomer renowned for its
ability to impart desirable properties to polymers. The presence of the bulky, rigid naphthyl
group in its structure provides polymers with a high refractive index, enhanced thermal stability,
chemical resistance, and UV resistance.[1] These characteristics make poly(2-naphthyl
methacrylate) and its copolymers highly valuable in the development of advanced materials
for optical, electronic, and specialty coating applications.[1][2] This guide provides a
comprehensive overview of the chemical properties, synthesis, polymerization, and
experimental protocols related to 2-Naphthyl methacrylate.

Chemical and Physical Properties

2-Naphthyl methacrylate is a solid, crystalline compound at room temperature.[1][3] Its key
properties are summarized in the table below, providing a quantitative reference for laboratory
and research applications.
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Property Value Source(s)

naphthalen-2-yl 2-methylprop-

IUPAC Name > enoate [4]

CAS Number 10475-46-4 [1][3]14]
Molecular Formula C14H1202 [31[4]
Molecular Weight 212.24 g/mol 3114151161
Appearance Colorless crystals / White solid  [1][3]
Melting Point 62-64 °C [11[31[5]
InChi Key CXOYJIPWMGYDJNW- BIATE]

UHFFFAOYSA-N

CC(=C)C(=0)Oclccc2ceccc2e
SMILES L [3][5]

Synthesis and Reactivity
Synthesis

The most common laboratory synthesis of 2-Naphthyl methacrylate is through the
esterification of 2-naphthol with methacryloyl! chloride.[1] This reaction is typically performed in
an inert solvent in the presence of a tertiary amine base, such as triethylamine or pyridine,
which acts as a scavenger for the hydrochloric acid byproduct.[7]

The general reaction scheme is as follows: 2-naphthol + methacryloyl chloride — 2-Naphthyl
methacrylate + HCI

A detailed experimental protocol for this synthesis is provided in Section 7.1.

Polymerization

The methacrylate group in 2-NMA allows it to readily undergo polymerization. The primary
method is free-radical polymerization, which can be initiated using thermal initiators like
benzoyl peroxide or azobisisobutyronitrile (AIBN).[2] This process can be conducted via bulk,
solution, suspension, or emulsion techniques.[8]
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Furthermore, 2-NMA is amenable to controlled radical polymerization techniques, such as Atom
Transfer Radical Polymerization (ATRP).[2][9] ATRP allows for the synthesis of well-defined
polymers with controlled molecular weights, low polydispersity, and complex architectures like
block copolymers.[5][10] The resulting polymer, poly(2-naphthyl methacrylate), exhibits high
thermal stability and rigidity due to the bulky naphthyl side chains that restrict chain mobility.[2]

Applications

The unique properties derived from the naphthyl group make 2-NMA a valuable monomer in
several high-performance applications:[1]

High-Refractive-Index Polymers: Used in the manufacturing of optical lenses, coatings, and
films where high clarity and refractive index are critical.[1]

o UV-Resistant Coatings: Incorporated into coatings for aerospace, automotive, and outdoor
applications to enhance durability and stability against UV degradation.[1]

o Specialty Resins and Adhesives: Adds mechanical strength, thermal stability, and chemical
resistance to specialty resins and adhesives.[1]

» Electronic and Display Materials: Contributes to the performance of high-quality films and
coatings used in electronic displays.[1]

o Fluorescent Polymers: Serves as a monomer for creating fluorescent polymers, which have
potential uses in optoelectronics and as scintillators for radiation detection.[2]

Safety and Handling

2-Naphthyl methacrylate is classified as an irritant. Proper safety precautions are essential
during handling to avoid exposure.
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Hazard Information Details Source(s)

GHS Pictogram Warning [31[41[6]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements o [3][4][6]
eye irritationH335: May cause

respiratory irritation

P261, P264, P271, P280,
Precautionary Statements P302+P352, [31[41[6]
P305+P351+P338

) ) Chemical safety goggles,
Personal Protective Equipment [3][6]
gloves, N95 dust mask

Store at 4°C, protected from
Storage iaht [1][11]
19

Strong oxidizing agents, acids,
Incompatible Materials bases, acid chlorides, acid [11]

anhydrides

Visualized Workflows

The following diagrams illustrate the standard laboratory workflows for the synthesis and
polymerization of 2-Naphthyl methacrylate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.imaging.org/common/uploaded%20files/pdfs/Papers/1997/IST-0-4/150.pdf
https://orgsyn.org/demo.aspx?prep=cv9p0077
https://www.prepchem.com/ethyl-2-methyl-3-%CE%B2-naphthyl-acrylate/
https://www.imaging.org/common/uploaded%20files/pdfs/Papers/1997/IST-0-4/150.pdf
https://orgsyn.org/demo.aspx?prep=cv9p0077
https://www.prepchem.com/ethyl-2-methyl-3-%CE%B2-naphthyl-acrylate/
https://www.imaging.org/common/uploaded%20files/pdfs/Papers/1997/IST-0-4/150.pdf
https://orgsyn.org/demo.aspx?prep=cv9p0077
https://www.prepchem.com/ethyl-2-methyl-3-%CE%B2-naphthyl-acrylate/
https://www.imaging.org/common/uploaded%20files/pdfs/Papers/1997/IST-0-4/150.pdf
https://www.prepchem.com/ethyl-2-methyl-3-%CE%B2-naphthyl-acrylate/
https://www.researchgate.net/publication/341622426_One-pot_Synthesis_of_Poly2-naphthyl_methacrylate
http://polymer.chem.cmu.edu/~kmatweb/2000/Jan_00/Macromolecules/Brittain%20Acrylamides%20ATRP.pdf
http://polymer.chem.cmu.edu/~kmatweb/2000/Jan_00/Macromolecules/Brittain%20Acrylamides%20ATRP.pdf
https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Methacryloyl_Chloride

Triethylamine

-

Stir at 0°C to RT
under Nitrogen

Work-up & ;;urificalion

‘Anhydrous
Dichloromethane

==

rude Product

‘Wash with Water
& Brine

Dry over MgSO4
Solvent Evaporation

Recrystallize
from Ethanol

Pure 2-NMA
Crystals

Final_Product

[Triethylamine HCI

A,

Waste_Salt

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

S 2-Naphthyl - Pol Anhydrous  fuP
@ Methacrylate Initiator (AIBN) _l Toluene

A4

Freeze-Pump-Thaw Cycles

'

Heat at 70°C
under Nitrogen

Isolation & ;’urification

Cool to RT

Precipitate in
cold Methanol

Vacuum Filtration

Dry in Vacuum Oven

Poly(2-Naphthyl
Methacrylate)

A 4

Final_Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b084513?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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